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Reactive Blue 160: A Technical Guide for
Researchers

Introduction: Reactive Blue 160 (RB 160), identified by the Colour Index (C.l.) number 137160
and CAS number 71872-76-9, is a significant member of the reactive dye class.[1] Specifically
classified as a bifunctional, diazo reactive dye, it is widely utilized in the textile industry for
dyeing cellulosic fibers such as cotton, hemp, and viscose, as well as their blends.[1][2] Its
molecular structure, characterized by two azo groups acting as chromophores, two reactive
chlorotriazine rings, and multiple sulfonate groups, dictates its chemical properties and
application performance.[3] The presence of two reactive sites allows for the formation of stable
covalent bonds with fibers, leading to excellent wash fastness.[3][4] This guide provides a
comprehensive overview of the classification, characteristics, and experimental protocols
related to Reactive Blue 160, tailored for an audience of researchers, scientists, and
professionals in drug development who may encounter this compound in various contexts,
including environmental and toxicological studies.

Classification and Structural Features
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Reactive Blue 160 is a synthetic organic dye belonging to the azo class, which are compounds
containing the functional group R-N=N-R'.[1] Its key structural features are pivotal to its function
and environmental fate:

o Diazo Chromophore: The molecule contains two azo (-N=N-) linkages, which are responsible
for its characteristic navy-blue color.[3]

 Bifunctional Reactive System: It possesses two dichlorotriazine reactive groups. These
groups are the sites of nucleophilic substitution reactions with the hydroxyl groups of
cellulosic fibers, forming strong, covalent dye-fiber bonds.[3] This bifunctional nature
enhances the fixation efficiency of the dye.

o Sulfonate Groups: The structure incorporates multiple sulfonate (-SOs~) groups, which
impart high water solubility.[3] This is essential for the dyeing process but also contributes to
the dye's mobility in aquatic environments, posing challenges for wastewater treatment.[3]

» Aromatic Rings: The presence of several aromatic rings contributes to the dye's chemical
stability and its resistance to degradation.[3]

Core Characteristics and Properties

The physicochemical properties of Reactive Blue 160 are summarized in the tables below,
providing a clear reference for its key characteristics.

Chemical and Physical Properties

Property Value Reference
C.l. Name Reactive Blue 160 [1]

CAS Number 71872-76-9 [1]
Molecular Formula C38H23CI2N14Nas01sSs [11[5]
Molecular Weight 1309.86 g/mol [1][5]
Appearance Blue Powder [1]
Solubility 100 g/L in water at 50 °C [1]
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Spectral and Fastness Properties

Property Value Reference
Maximum Absorbance (Amax) 604-630 nm [6]
Light Fastness (ISO) 5-6 [1]
Perspiration Fastness (Alkali) 4-5 [1]
Oxygen Bleaching Fastness 3 [1]
Soaping Fastness 4-5 [1]

Experimental Protocols

Detailed methodologies are crucial for reproducible research. The following sections provide
protocols for common experiments involving Reactive Blue 160.

Spectrophotometric Analysis for Concentration
Determination

This protocol outlines the determination of Reactive Blue 160 concentration in an aqueous
solution using UV-Visible spectrophotometry.

Objective: To determine the concentration of Reactive Blue 160 in a solution by measuring its
absorbance at its maximum wavelength (Amax).

Materials:

Reactive Blue 160 dye powder

Distilled or deionized water

Volumetric flasks (100 mL, 1000 mL)

Pipettes

UV-Visible Spectrophotometer
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e Cuvettes
Procedure:

o Preparation of Stock Solution (1000 mg/L): Accurately weigh 1.000 g of Reactive Blue 160
powder and dissolve it in a small amount of distilled water in a beaker. Transfer the solution
to a 1000 mL volumetric flask and make up the volume to the mark with distilled water. Mix
thoroughly.

e Preparation of Standard Solutions: From the stock solution, prepare a series of standard
solutions of known concentrations (e.g., 5, 10, 20, 40, 60, 80, 100 mg/L) by appropriate
dilution using 100 mL volumetric flasks.

o Determination of Amax: Take the 40 mg/L standard solution and scan it across the visible
spectrum (e.g., 400-800 nm) using the spectrophotometer to determine the wavelength of
maximum absorbance (Amax). The reported range for RB 160 is typically between 604 and
630 nm.[6]

» Calibration Curve: Measure the absorbance of each standard solution at the determined
Amax. Plot a graph of absorbance versus concentration. The resulting graph should be a
straight line passing through the origin, in accordance with Beer-Lambert Law.

e Measurement of Unknown Sample: Measure the absorbance of the unknown sample
solution at the same Amax.

o Concentration Calculation: Determine the concentration of the unknown sample by
interpolating its absorbance value on the calibration curve.

Protocol for Dyeing of Cotton Fabric

This protocol describes a standard laboratory procedure for dyeing cotton fabric with Reactive
Blue 160.

Objective: To dye a cotton fabric sample to a uniform shade with good fastness properties
using Reactive Blue 160.

Materials:
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» Scoured and bleached cotton fabric

e Reactive Blue 160 dye

e Sodium chloride (NaCl) or Glauber's salt (Naz2S0a)

e Sodium carbonate (Soda ash, Na2CO3)

e Non-ionic wetting agent

e Synthrapol or a similar neutral soap

o Laboratory dyeing machine (e.g., beaker dyeing machine)
o Beakers, graduated cylinders, and stirring rods
Procedure:

e Pre-treatment: Pre-wash the cotton fabric with a solution containing a non-ionic wetting
agent to ensure uniform wetting and removal of any impurities.[7] Rinse thoroughly with
water.

» Dye Bath Preparation: Prepare the dye bath with the required amount of water. The material-
to-liquor ratio (MLR) is typically 1:20 (e.g., 200 mL of water for a 10 g fabric sample).

e Dyeing - Step 1 (Exhaustion):

o

Set the dye bath temperature to 40°C.

[¢]

Add the pre-wetted cotton fabric to the bath.

[¢]

Add the required amount of dissolved Reactive Blue 160 dye (e.g., 2% on the weight of
fabric).

[e]

Add a wetting agent.

Run the machine for 10 minutes.

[e]
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o Gradually add the required amount of salt (e.g., 60-80 g/L NaCl) in portions over 20-30
minutes. The salt acts as an exhausting agent, promoting the migration of the dye from the
solution to the fiber.

o Continue the dyeing process for another 30 minutes to ensure maximum exhaustion of the
dye.

e Dyeing - Step 2 (Fixation):

o Add the required amount of dissolved soda ash (e.g., 20 g/L Na2COs) to the dye bath.[7]
Soda ash increases the pH of the dye bath to an alkaline level (pH 10.5-11.5), which is
necessary for the chemical reaction between the dye and the fiber.

o Raise the temperature to 60°C and continue dyeing for 60-90 minutes to ensure complete
fixation of the dye.[7]

e Post-treatment (Wash-off):
o Drain the dye bath.
o Rinse the dyed fabric thoroughly with cold water.[7]

o Soap the fabric at the boil (95-100°C) for 10-15 minutes with a solution containing a
neutral soap (e.g., 2 g/L Synthrapol) to remove any unfixed dye.[7]

o Rinse again with hot water and then with cold water.
o Squeeze and air-dry the fabric.

Visualizations

The following diagrams illustrate the chemical structure of Reactive Blue 160 and a typical
workflow for its application in a laboratory setting.
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Caption: Schematic Representation of Reactive Blue 160's Core Structure.
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Caption: Experimental Workflow for Cotton Dyeing with Reactive Blue 160.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244196?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

